Cas no 806600-92-0 (1-Propanamine,3-(2,6-dimethylphenoxy)-N-propyl-(9CI))

• Product Name: 1-Propanamine,3-(2,6-dimethylphenoxy)-N-propyl-(9CI)
• CAS No: 806600-92-0
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 714783
• Update Time: 2023-03-29

1-Propanamine,3-(2,6-dimethylphenoxy)-N-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(2,6-dimethylphenoxy)-N-propyl-
• 1-Propanamine,3-(2,6-dimethylphenoxy)-N-propyl-(9CI)
• 1-Propanamine, 3-(2,6-dimethylphenoxy)-N-propyl-

• Inchi： 1S/C14H23NO/c1-4-9-15-10-6-11-16-14-12(2)7-5-8-13(14)3/h5,7-8,15H,4,6,9-11H2,1-3H3
• InChI Key： BOZDAXDOBZUOCD-UHFFFAOYSA-N
• SMILES： C(NCCC)CCOC1=C(C)C=CC=C1C

Computed Properties

• Exact Mass: 221.178
• Monoisotopic Mass: 221.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2